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Compound of Interest

Compound Name: AuCl4H

Cat. No.: B1144306

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Tetrachloroauric Acid (HAuCls), a pivotal
compound in various scientific and developmental applications, including the synthesis of gold-
based nanomaterials. This document outlines its key chemical properties and provides a
procedural context for its application in nanotechnology.

Chemical and Physical Properties

Tetrachloroauric acid, also known as chloroauric acid, is an inorganic compound that serves as
the most common precursor for the synthesis of gold nanopatrticles and other gold compounds.
It is typically available in its anhydrous form or as a hydrate. The properties of both the
anhydrous and trihydrate forms are summarized below for easy comparison.
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Anhydrous Tetrachloroauric Acid
Property . . .
Tetrachloroauric Acid Trihydrate
Molecular Formula HAUCI4[1][2][3] HAUCla - 3H20[4]
CAS Number 16903-35-8[1][2][3][5][6][7] 16961-25-4[1][4]
Molecular Weight 339.79 g/mol [2][5][8][6][9] 393.83 g/mol [4]
Chloroauric acid, Hydrogen
Synonyms
tetrachloroaurate(l1)[2][7]
) Yellow, needle-like crystals[7]
Appearance Yellow to orange solid[6] (10]
N Soluble in water, alcohol, and )
Solubility Soluble in water[4]

ether[7][10]

Application in Gold Nanoparticle Synthesis: A
Logical Workflow

Tetrachloroauric acid is extensively used as a precursor for the synthesis of gold nanoparticles
(AuNPs). The general process involves the reduction of Au(lll) ions from HAuUCI4 in a solution to
form neutral gold atoms (Au®), which then nucleate and grow into nanopatrticles. A variety of
reducing agents and stabilizing agents can be used to control the size and shape of the
resulting nanopatrticles.

Below is a diagram illustrating the logical workflow of this synthesis process.
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Caption: Logical workflow for the synthesis of gold nanoparticles from a tetrachloroauric acid

precursor.

Experimental Protocol: Synthesis of Citrate-
Stabilized Gold Nanoparticles

The following is a generalized protocol for the synthesis of citrate-stabilized gold nanoparticles,
a common method employed in many research laboratories.

1. Materials:

» Tetrachloroauric acid (HAuCla4)
e Sodium citrate (NasCeHs07)
» Deionized water

2. Procedure:

e Prepare a 1 mM solution of HAuUCla in deionized water.

o Heat the HAuClIa4 solution to a boil while stirring.

» To the boiling solution, rapidly add a 1% solution of sodium citrate. The volume of sodium
citrate added will influence the final particle size.

o Continue heating and stirring the solution. A color change from yellow to blue and then to a
deep red indicates the formation of gold nanoparticles.

e Once the color is stable, remove the solution from the heat and continue stirring until it cools
to room temperature.

e The resulting colloidal solution contains citrate-stabilized gold nanoparticles.

Note: This protocol is a general guideline. The concentration of reactants, the ratio of citrate to
gold, and the reaction temperature can all be varied to control the size and properties of the
synthesized nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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